Cas no 2228557-89-7 (1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2228557-89-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6347251
• PubChem ID: 165753587
• Update Time: 2025-07-18

1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine
• 2228557-89-7
• 1-[1-(2-methoxypyridin-3-yl)cyclopropyl]ethan-1-amine
• EN300-1823815

• Inchi： 1S/C11H16N2O/c1-8(12)11(5-6-11)9-4-3-7-13-10(9)14-2/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key： MTWXOXRANXCCKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine

Introduction to 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine (CAS No: 2228557-89-7)

1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228557-89-7, represents a convergence of structural complexity and potential biological activity. The molecular framework of this compound integrates a cyclopropyl moiety with a 2-methoxypyridine substituent, creating a unique scaffold that has been explored for its pharmacological properties.

The structural design of 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine is particularly noteworthy due to the presence of both the cyclopropyl ring and the methoxypyridine group. The cyclopropyl group is known for its ability to enhance binding affinity and metabolic stability, while the methoxypyridine moiety introduces hydrogen bonding capabilities and electronic properties that can modulate receptor interactions. This combination makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The cyclopropylethanamine core structure has been extensively studied for its potential in modulating various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The methoxypyridine substituent further enriches the pharmacophoric space, allowing for fine-tuning of the compound's biological activity.

One of the most compelling aspects of 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine is its potential application in targeting neurological disorders. The methoxypyridine group, in particular, has been identified as a key pharmacophore in several neuroactive compounds. Studies have demonstrated that this moiety can interact with specific receptors in the brain, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The cyclopropyl ring's stability under physiological conditions further enhances the compound's suitability for these applications.

The synthesis of 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine presents both challenges and opportunities for chemists. The integration of the cyclopropyl and methoxypyridine groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of this complex molecule. These techniques not only improve efficiency but also allow for greater flexibility in modifying the compound's structure.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine. Molecular modeling studies have been instrumental in predicting the compound's binding affinity to target proteins and understanding its mechanism of action. These simulations provide valuable insights into how the molecule interacts with biological systems, guiding the optimization of its pharmacological properties.

The potential therapeutic applications of 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine extend beyond neurological disorders. Research suggests that this compound may also exhibit anti-inflammatory and antimicrobial properties. The unique combination of structural features makes it a versatile tool for exploring new treatment strategies across multiple therapeutic areas. For example, its ability to modulate inflammatory pathways could make it useful in treating autoimmune diseases, while its antimicrobial activity may contribute to the development of novel antibiotics.

In conclusion, 1-1-(2-methoxypyridin-3-yl)cyclopropylethan-1-amine (CAS No: 2228557-89-7) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and promising biological activities position it as a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.